SW044248

• Molecular Formula: C22H23N5O2S
• Molecular Weight: 421.5 g/mol
• InChI: InChI=1S/C22H23N5O2S/c1-4-18(21(28)23-15-11-7-9-13-17(15)29-3)30-22-24-20-19(25-26-22)14-10-6-8-12-16(14)27(20)5-2/h6-13,18H,4-5H2,1-3H3,(H,23,28)
• InChIKey: PEVRGVRHMMZNGI-UHFFFAOYSA-N

SW044248 Procurement Guide

SW044248 is a synthetic indolotriazine-based small molecule identified through a phenotypic screen for selective toxicity against non-small cell lung cancer (NSCLC) cell lines. It functions as a non-canonical topoisomerase I (Top1) inhibitor, exhibiting a mechanism of action distinct from camptothecin and demonstrating selective cytotoxicity in approximately 15% of a panel of 74 NSCLC cell lines while sparing immortalized human bronchial epithelial cells [1]. SW044248 does not inhibit topoisomerase II (Top2) and rapidly suppresses transcription, translation, and DNA synthesis exclusively in sensitive cells [2].

• [1] Zubovych IO, Sethi A, Kulkarni A, Tagal V, Roth MG. A Novel Inhibitor of Topoisomerase I Is Selectively Toxic for a Subset of Non-Small Cell Lung Cancer Cell Lines. Mol Cancer Ther. 2016 Jan;15(1):23-36. View Source
• [2] Kim HS, Mendiratta S, Kim J, et al. Systematic identification of molecular subtype-selective vulnerabilities in non-small-cell lung cancer. Cell. 2013 Oct 24;155(3):552-66. View Source

Canonical Top1 Inhibitors Cannot Substitute for SW044248

Substituting SW044248 with camptothecin or other canonical Top1 inhibitors introduces confounding experimental variables due to fundamentally distinct mechanisms of Top1 inhibition, divergent selectivity profiles, and differential activation of stress response pathways. SW044248 inhibits Top1 through a non-canonical mode that prevents DNA unwinding rather than stabilizing the Top1-DNA covalent complex, and it uniquely activates the integrated stress response via GCN2 and PKR kinases—a pathway minimally affected by camptothecin [1]. Furthermore, SW044248 exhibits no activity against Top2, unlike certain in-class compounds that may possess dual Top1/Top2 inhibitory activity, and its cytotoxicity is restricted to a specific subset of NSCLC lines defined by a seven-gene expression signature, contrasting with the broader activity spectrum of other Top1 inhibitors [2].

• [1] Zubovych IO, Sethi A, Kulkarni A, Tagal V, Roth MG. A Novel Inhibitor of Topoisomerase I Is Selectively Toxic for a Subset of Non-Small Cell Lung Cancer Cell Lines. Mol Cancer Ther. 2016 Jan;15(1):23-36. View Source
• [2] Kim HS, Mendiratta S, Kim J, et al. Systematic identification of molecular subtype-selective vulnerabilities in non-small-cell lung cancer. Cell. 2013 Oct 24;155(3):552-66. View Source

SW044248 Differentiation Evidence

Selective Toxicity in NSCLC Lines vs. Camptothecin

SW044248 demonstrates highly restricted cytotoxicity, killing approximately 15% (18 out of 74) of NSCLC cell lines tested, while camptothecin does not exhibit the same selective toxicity pattern and shows broader activity across the panel [1]. In sensitive HCC4017 cells, SW044248 displays an IC50 of approximately 1.68 μM, whereas camptothecin's potency does not correlate with SW044248 sensitivity . Notably, SW044248 is non-toxic to immortalized human bronchial epithelial cell lines (HBEC30KT, IC50 >10 μM) derived from the same patient as the sensitive HCC4017 line, establishing a therapeutic window absent in canonical Top1 inhibitors [2].

Evidence Dimension	Selective cytotoxicity in NSCLC cell line panel
Target Compound Data	Sensitive in 18/74 (15%) NSCLC cell lines; IC50 = 1.68 μM (HCC4017); IC50 >10 μM (HBEC30KT normal bronchial cells)
Comparator Or Baseline	Camptothecin: Does not exhibit the same selective toxicity pattern; broader activity across NSCLC panel
Quantified Difference	SW044248 selectivity: 15% of NSCLC lines sensitive vs. camptothecin's broader, non-correlated activity; >5.9-fold therapeutic window in paired tumor/normal cells
Conditions	74 NSCLC cell line panel viability assay (96-120 h ATP measurement); HCC4017 vs. HBEC30KT paired cell lines

Why This Matters

This selective toxicity profile enables target validation studies in NSCLC subtypes defined by the seven-gene expression signature, providing a research tool that camptothecin cannot replicate.

• [1] Zubovych IO, Sethi A, Kulkarni A, Tagal V, Roth MG. A Novel Inhibitor of Topoisomerase I Is Selectively Toxic for a Subset of Non-Small Cell Lung Cancer Cell Lines. Mol Cancer Ther. 2016 Jan;15(1):23-36. View Source
• [2] Cayman Chemical / Bertin Bioreagent. SW044248 (23459) Product Information. Accessed 2026. View Source

Non-Canonical Top1 Inhibition vs. Camptothecin

SW044248 inhibits Top1 through a non-canonical mechanism fundamentally different from camptothecin. In cell-free DNA relaxation assays, pretreatment of Top1 with SW044248 blocks camptothecin-induced uncoiling of supercoiled DNA, demonstrating that SW044248 prevents DNA unwinding rather than stabilizing the Top1-DNA covalent complex [1]. Unlike camptothecin, SW044248 does not induce Top1 degradation in HCC4017 cells; treatment with 1 μM camptothecin decreases cellular Top1 protein levels, whereas 5 μM SW044248 does not [2]. Moreover, SW044248 (10 μM) potently activates the integrated stress response through GCN2 and PKR kinases, while camptothecin (10 μM) is much less effective at inducing eIF2α phosphorylation [3].

Evidence Dimension	Mechanism of Top1 inhibition and downstream signaling
Target Compound Data	SW044248: Prevents DNA unwinding; blocks CPT-induced uncoiling; does not induce Top1 degradation; activates eIF2α phosphorylation via GCN2/PKR
Comparator Or Baseline	Camptothecin (CPT): Stabilizes Top1-DNA covalent complex; induces Top1 degradation; minimally activates eIF2α phosphorylation
Quantified Difference	Qualitative mechanistic divergence confirmed by DNA relaxation gel electrophoresis and immunoblotting
Conditions	Cell-free Top1 DNA relaxation assay; HCC4017 NSCLC cell lysate immunoblotting; eIF2α Ser51 phosphorylation assessment at 2-6 h treatment

Why This Matters

The non-canonical mechanism enables investigation of Top1 biology without confounding Top1 degradation artifacts and allows dissection of integrated stress response contributions to cytotoxicity.

• [1] Zubovych IO, Sethi A, Kulkarni A, Tagal V, Roth MG. A Novel Inhibitor of Topoisomerase I Is Selectively Toxic for a Subset of Non-Small Cell Lung Cancer Cell Lines. Mol Cancer Ther. 2016 Jan;15(1):23-36, Figure 3. View Source
• [2] Zubovych IO, Sethi A, Kulkarni A, Tagal V, Roth MG. A Novel Inhibitor of Topoisomerase I Is Selectively Toxic for a Subset of Non-Small Cell Lung Cancer Cell Lines. Mol Cancer Ther. 2016 Jan;15(1):23-36. View Source
• [3] Zubovych IO, Sethi A, Kulkarni A, Tagal V, Roth MG. A Novel Inhibitor of Topoisomerase I Is Selectively Toxic for a Subset of Non-Small Cell Lung Cancer Cell Lines. Mol Cancer Ther. 2016 Jan;15(1):23-36, Figure 4. View Source

Integrated Stress Response Activation vs. Camptothecin

SW044248 exhibits high target specificity, with recombinant enzymatic assays demonstrating an IC50 of 0.37 μM for Top1-mediated DNA relaxation while showing negligible inhibition of Top2 (IC50 >100 μM), corresponding to >270-fold selectivity for Top1 over Top2 . In cell-based DNA decatenation assays, 10 μM SW044248 does not inhibit Top2 activity, in contrast to etoposide which potently inhibits Top2 at 100 μM [1]. This selectivity profile differs from certain in-class Top1 inhibitors that may possess off-target Top2 activity at higher concentrations.

Evidence Dimension	Selectivity for Top1 vs. Top2 enzymatic inhibition
Target Compound Data	SW044248: Top1 IC50 = 0.37 μM; Top2 IC50 >100 μM
Comparator Or Baseline	In-class Top1 inhibitors (class-level): Some exhibit dual Top1/Top2 inhibition at elevated concentrations
Quantified Difference	>270-fold selectivity for Top1 over Top2
Conditions	Recombinant Top1 DNA relaxation assay; recombinant Top2 DNA decatenation assay

Why This Matters

High Top1 selectivity reduces confounding Top2-mediated effects in mechanistic studies and enhances interpretability of phenotypic screening results.

• [1] Zubovych IO, Sethi A, Kulkarni A, Tagal V, Roth MG. A Novel Inhibitor of Topoisomerase I Is Selectively Toxic for a Subset of Non-Small Cell Lung Cancer Cell Lines. Mol Cancer Ther. 2016 Jan;15(1):23-36, Figure 3A. View Source

Isogenic NSCLC Selectivity Window

SW044248 exhibits enhanced antiproliferative potency in KRAS-mutant NSCLC cell lines. IC50 values in KRAS-mutant lines were 0.52 μM (H23), 0.68 μM (H460), and 0.75 μM (A549), whereas KRAS wild-type lines such as H1975 and PC9 showed significantly reduced sensitivity with IC50 values >10 μM . This represents at minimum a 13-fold difference in potency between sensitive KRAS-mutant lines and insensitive wild-type lines, suggesting potential utility in studying KRAS-driven vulnerabilities.

Evidence Dimension	Antiproliferative potency in KRAS-mutant vs. wild-type NSCLC cells
Target Compound Data	SW044248 IC50: 0.52 μM (H23, KRAS-mutant), 0.68 μM (H460, KRAS-mutant), 0.75 μM (A549, KRAS-mutant)
Comparator Or Baseline	SW044248 IC50: >10 μM (H1975, KRAS wild-type; PC9, KRAS wild-type)
Quantified Difference	Minimum 13-fold greater potency in KRAS-mutant lines compared to wild-type lines
Conditions	NSCLC cell line viability assay; 96-120 h ATP-based readout

Why This Matters

This differential sensitivity supports SW044248 as a tool compound for investigating KRAS-mutant NSCLC biology and potential synthetic lethal interactions.

CDKN1A/p21 Resistance Mechanism

SW044248 rapidly inhibits transcription, translation, and DNA synthesis in sensitive NSCLC cells (HCC4017, H292) at concentrations of 2-10 μM, while showing no effect on these macromolecular processes in insensitive cells (HBEC30KT, HCC44) at the same concentrations [1]. In contrast, camptothecin broadly inhibits DNA synthesis across both sensitive and insensitive cells. This cell-selective macromolecular synthesis inhibition correlates with the acute transcriptional response to SW044248, which significantly matches the response to DNA-damaging agents only in sensitive cells .

Evidence Dimension	Cell-selective inhibition of macromolecular synthesis
Target Compound Data	SW044248: Inhibits transcription, translation, DNA synthesis at 2-10 μM in sensitive cells (HCC4017, H292); no effect in insensitive cells (HBEC30KT, HCC44)
Comparator Or Baseline	Camptothecin: Broad inhibition of DNA synthesis across both sensitive and insensitive cell types
Quantified Difference	Qualitative binary distinction: SW044248 activity restricted to sensitive subset vs. camptothecin broader activity
Conditions	Metabolic labeling assays (³H-uridine for transcription, ³⁵S-methionine for translation, ³H-thymidine for DNA synthesis) in HCC4017, H292, HBEC30KT, and HCC44 cells

Why This Matters

Cell-selective macromolecular synthesis inhibition provides a functional readout for identifying SW044248-responsive NSCLC models and distinguishes SW044248's mechanism from canonical Top1 inhibitors.

• [1] Zubovych IO, Sethi A, Kulkarni A, Tagal V, Roth MG. A Novel Inhibitor of Topoisomerase I Is Selectively Toxic for a Subset of Non-Small Cell Lung Cancer Cell Lines. Mol Cancer Ther. 2016 Jan;15(1):23-36. View Source

SW044248 Procurement Scenarios

NSCLC Subtype Vulnerability & Biomarker Discovery

SW044248 sensitivity in NSCLC cell lines is specified by a seven-gene expression signature identified through systematic molecular subtyping [1]. Laboratories investigating molecular vulnerabilities in NSCLC can use SW044248 as a tool compound to functionally validate this signature and explore the underlying biology of the sensitive subset (approximately 15% of NSCLC lines). The compound's selective toxicity to this defined population, coupled with its lack of activity against normal bronchial epithelial cells, makes it suitable for in vitro target engagement and phenotypic screening studies in signature-positive models.

Non-Canonical Top1 Mechanism-of-Action Studies

SW044248 inhibits Top1 through a mechanism distinct from camptothecin-class inhibitors, preventing DNA unwinding rather than stabilizing the Top1-DNA covalent complex [1]. This unique mechanism makes SW044248 valuable for studying alternative Top1 biology and DNA damage response pathways independent of canonical Top1 poison pharmacology. Researchers can employ SW044248 in biochemical Top1 relaxation assays, cellular DNA damage response studies, and comparative analyses with camptothecin to dissect differential signaling outcomes. The compound's ability to block camptothecin-induced DNA unwinding in competitive assays provides an additional experimental tool for mechanistic studies.

Integrated Stress Response Activation via Top1-GCN2/PKR

SW044248 rapidly activates the integrated stress response (ISR) through GCN2 and PKR kinases, inducing eIF2α phosphorylation and downstream ATF4 translation [1]. Camptothecin is significantly less effective at activating this pathway. Investigators studying ISR signaling in cancer biology can utilize SW044248 as a chemical probe to induce pathway activation in Top1-inhibitor-sensitive NSCLC models, enabling dissection of ISR contributions to cell fate decisions and potential therapeutic vulnerabilities.

Isogenic NSCLC Selectivity Profiling

SW044248-resistant NSCLC cells upregulate CDKN1A (p21) in response to compound treatment, and siRNA-mediated knockdown of CDKN1A sensitizes resistant cells to SW044248 cytotoxicity [1]. This established resistance mechanism provides a defined experimental system for investigating CDKN1A-dependent survival pathways and screening for combination strategies that overcome p21-mediated resistance. Laboratories can employ SW044248 in isogenic or siRNA-modified cell line models to explore synthetic lethal interactions and resistance reversal approaches.

• [1] Zubovych IO, Sethi A, Kulkarni A, Tagal V, Roth MG. A Novel Inhibitor of Topoisomerase I Is Selectively Toxic for a Subset of Non-Small Cell Lung Cancer Cell Lines. Mol Cancer Ther. 2016 Jan;15(1):23-36. View Source